Cas no 89827-87-2 (1,4-Naphthalenedione, 7-hydroxy-2-methoxy-5-methyl-)

• Product Name: 1,4-Naphthalenedione, 7-hydroxy-2-methoxy-5-methyl-
• CAS No: 89827-87-2
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 587908
• PubChem ID: 71326428
• Update Time: 2025-04-19

1,4-Naphthalenedione, 7-hydroxy-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 7-hydroxy-2-methoxy-5-methyl-
• 7-hydroxy-2-methoxy-5-methylnaphthalene-1,4-dione
• DTXSID40755628
• 89827-87-2

• Inchi： 1S/C12H10O4/c1-6-3-7(13)4-8-11(6)9(14)5-10(16-2)12(8)15/h3-5,13H,1-2H3
• InChI Key： IJUFSMARYKRYAZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2=C(C)C=C(C=C2C1=O)O)=O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų